3-[(2-Chlorobenzyl)amino]-1-adamantanol

• Molecular Formula: C17H22ClNO
• Molecular Weight: 291.8 g/mol
• IUPAC Name: 3-[(2-chlorophenyl)methylamino]adamantan-1-ol
• InChI: InChI=1S/C17H22ClNO/c18-15-4-2-1-3-14(15)10-19-16-6-12-5-13(7-16)9-17(20,8-12)11-16/h1-4,12-13,19-20H,5-11H2
• InChI Key: CYZNIZROQNXYQL-UHFFFAOYSA-N
• SMILES: C1C2CC3(CC1CC(C2)(C3)O)NCC4=CC=CC=C4Cl

Description

3-[(2-Chlorobenzyl)amino]-1-adamantanol, commonly known as CL-4, is a chemical compound that has been studied for its potential use in scientific research. This compound is a member of the adamantane family of compounds, which are characterized by their rigid, cage-like structures. CL-4 has been synthesized using various methods and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of CL-4 is not fully understood. However, it is believed to modulate dopamine and serotonin neurotransmission by interacting with their respective receptors. CL-4 has been found to have a high affinity for the dopamine D2 receptor and the serotonin 5-HT1A receptor. It has also been shown to inhibit the reuptake of dopamine and serotonin, leading to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
CL-4 has a range of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, leading to increased neurotransmission. CL-4 has also been shown to have antioxidant properties, protecting cells from oxidative stress and neurotoxicity. Additionally, CL-4 has been found to have anti-inflammatory effects, reducing inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using CL-4 in lab experiments is its ability to modulate dopamine and serotonin neurotransmission. This makes it a useful tool for studying the effects of these neurotransmitters on behavior and physiology. Additionally, CL-4 has been shown to have potential therapeutic uses, making it a promising compound for drug development. However, one limitation of using CL-4 in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are many potential future directions for research on CL-4. One area of interest is its potential use in the treatment of Parkinson's disease, depression, anxiety, and addiction. Further research is needed to fully understand the mechanism of action of CL-4 and how it interacts with dopamine and serotonin neurotransmission. Additionally, research is needed to optimize the synthesis method of CL-4 and improve its solubility in water. Finally, more studies are needed to determine the safety and efficacy of CL-4 in humans.

Synthesis Methods

CL-4 can be synthesized using a variety of methods. One method involves the reaction of 2-chlorobenzylamine with 1-adamantylamine in the presence of a reducing agent such as sodium borohydride. Another method involves the reaction of 2-chlorobenzylamine with 1-adamantanecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. Both methods have been used successfully to produce CL-4 with high yields and purity.

Scientific Research Applications

CL-4 has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a range of effects on the central nervous system, including the modulation of dopamine and serotonin neurotransmission. CL-4 has also been shown to have potential as a treatment for Parkinson's disease, as it has been found to protect dopaminergic neurons from oxidative stress and neurotoxicity. Additionally, CL-4 has been studied for its potential use in the treatment of depression, anxiety, and addiction.